Cas no 90382-11-9 (Benzothiazole, 2,2'-dithiobis[5-ethoxy-)

Benzothiazole, 2,2'-dithiobis[5-ethoxy- structure
90382-11-9 structure
Product Name:Benzothiazole, 2,2'-dithiobis[5-ethoxy-
CAS No:90382-11-9
MF:C18H16N2O2S4
MW:420.59183883667
CID:788865
PubChem ID:20528873
Update Time:2025-04-19

Benzothiazole, 2,2'-dithiobis[5-ethoxy- Chemical and Physical Properties

Names and Identifiers

    • 5-ethoxy-2-[(5-ethoxy-1,3-benzothiazol-2-yl)disulfanyl]-1,3-benzothiazole
    • 2,2'-Disulfanediylbis(5-ethoxy-1,3-benzothiazole)
    • DTXSID90608397
    • SCHEMBL6690610
    • 90382-11-9
    • Benzothiazole, 2,2'-dithiobis[5-ethoxy-
    • Inchi: 1S/C18H16N2O2S4/c1-3-21-11-5-7-15-13(9-11)19-17(23-15)25-26-18-20-14-10-12(22-4-2)6-8-16(14)24-18/h5-10H,3-4H2,1-2H3
    • InChI Key: TZLCHAIMMFAIAN-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=C(C=CC1=2)OCC)SSC1=NC2C=C(C=CC=2S1)OCC

Computed Properties

  • Exact Mass: 420.00946245g/mol
  • Monoisotopic Mass: 420.00946245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 151Ų
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